7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C21H14ClN3O5S
• Molecular Weight: 455.9 g/mol
• IUPAC Name: 7-chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H14ClN3O5S/c1-28-14-5-3-10(7-15(14)29-2)17-16-18(26)12-8-11(22)4-6-13(12)30-19(16)20(27)25(17)21-24-23-9-31-21/h3-9,17H,1-2H3
• InChI Key: MVHYBXCEMYCYRS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=C(C3=O)C=C(C=C5)Cl)OC

Description

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as DTP3, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its therapeutic effects by inhibiting the activity of Bcl-xL, a protein that plays a crucial role in cell survival. By inhibiting Bcl-xL, this compound induces apoptosis in cancer cells, leading to their death. Additionally, this compound inhibits the production of pro-inflammatory cytokines by blocking the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation. In neurodegenerative disorders, this compound protects neurons from oxidative stress by activating the Nrf2/ARE pathway, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the activity of Bcl-xL. In inflammation, this compound inhibits the production of pro-inflammatory cytokines by blocking the activation of NF-κB. In neurodegenerative disorders, this compound protects neurons from oxidative stress by activating the Nrf2/ARE pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its specificity towards Bcl-xL, which makes it a promising candidate for cancer therapy. Additionally, this compound has been found to have low toxicity in normal cells, making it a safe therapeutic option. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential direction is to improve the solubility of this compound to enhance its bioavailability and pharmacokinetics. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in other diseases, such as cardiovascular diseases and metabolic disorders. Another future direction is to develop derivatives of this compound with improved pharmacokinetic properties and specificity towards other targets. Overall, the potential therapeutic applications of this compound make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the condensation of 3,4-dimethoxybenzaldehyde and 2-aminothiadiazole in the presence of acetic anhydride. The resulting product is then reacted with 4-chlorophthalic anhydride and sodium acetate to yield this compound. This method has been optimized to improve the yield and purity of this compound.

Scientific Research Applications

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-xL. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, this compound has been found to protect neurons from oxidative stress and improve cognitive function.